Cas no 57073-56-0 (2-methyl-4-oxo-4H-pyrido1,2-apyrimidine-9-carboxylic acid)

• Product Name: 2-methyl-4-oxo-4H-pyrido1,2-apyrimidine-9-carboxylic acid
• CAS No: 57073-56-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD09864100
• CID: 346561
• PubChem ID: 12339726
• Update Time: 2025-10-25

2-methyl-4-oxo-4H-pyrido1,2-apyrimidine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-9-carboxylic acid, 2-methyl-4-oxo-
• 2-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid
• 2-methyl-4-oxopyrido[1,2-a]pyrimidine-9-carboxylic acid
• 2-methyl-4-oxo-4H-pyrido1,2-apyrimidine-9-carboxylic acid

• MDL： MFCD09864100
• Inchi： 1S/C10H8N2O3/c1-6-5-8(13)12-4-2-3-7(10(14)15)9(12)11-6/h2-5H,1H3,(H,14,15)
• InChI Key： DWVRHHMREUOGFX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C2C(C(=O)O)=CC=CN21

Computed Properties

• Exact Mass: 204.05354
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 69.97

Additional information on 2-methyl-4-oxo-4H-pyrido1,2-apyrimidine-9-carboxylic acid

Introduction to 2-Methyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-9-Carboxylic Acid (CAS No. 57073-56-0)

2-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid (CAS No. 57073-56-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid consists of a pyrido[1,2-a]pyrimidine core with a methyl group at the 2-position and a carboxylic acid group at the 9-position. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the importance of pyrido[1,2-a]pyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that these compounds effectively inhibited viral replication by interfering with key viral enzymes.

In another study published in the Cancer Research journal in 2020, a team of scientists investigated the anticancer properties of 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid. The results showed that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent pathways.

The anti-inflammatory potential of 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid has also been explored. A study published in the Inflammation Research journal in 2019 demonstrated that this compound effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid could be a promising candidate for the treatment of inflammatory diseases.

The synthesis of 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid has been extensively studied to optimize its yield and purity. One common synthetic route involves the condensation of 6-methyluracil with 3-aminoacrylonitrile followed by cyclization and hydrolysis steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In terms of pharmacokinetics, studies have shown that 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is stable under physiological conditions. These characteristics make it suitable for further development as a potential drug candidate.

The safety profile of 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid has been evaluated through various preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-9-carboxylic acid (CAS No. 57073-56-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.